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Compound of Interest

Compound Name: Furoin

Cat. No.: B1674284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide for trained professionals

in research and development. The information compiled herein is based on publicly available

Safety Data Sheets (SDS) and scientific literature. It is not exhaustive and should be

supplemented with institutional safety protocols and a thorough review of the most current SDS

for the specific product being used.

Introduction
Furoin (C₁₀H₈O₄), also known as 1,2-di(furan-2-yl)-2-hydroxyethanone, is an organic

compound utilized as a key intermediate in organic synthesis and in the development of

pharmaceuticals.[1][2] Its utility in biochemical assays to study enzyme activity also makes it a

valuable tool for researchers.[1][2] Given its application in laboratory settings, a comprehensive

understanding of its safety profile and handling precautions is paramount for ensuring the well-

being of laboratory personnel and the integrity of research.

While furoin is not classified as a hazardous chemical under the 2012 OSHA Hazard

Communication Standard, it is crucial to handle it with the appropriate care and precautions

due to the potential for irritation and the fact that its toxicological properties have not been fully

investigated.[3][4]

Hazard Identification and Classification
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Furoin is generally described as a slightly brown solid with no reported odor.[3][5] Although not

formally classified as hazardous, it may cause irritation upon contact with the eyes, skin, and

respiratory or digestive tracts.[5][6] The toxicological properties of furoin have not been fully

investigated.[5][6]

GHS Classification:

According to available Safety Data Sheets, furoin is not considered hazardous by the 2012

OSHA Hazard Communication Standard (29 CFR 1910.1200). Therefore, no GHS hazard

pictograms, signal words, or hazard statements are required.[4]

NFPA 704 Rating:

An estimated NFPA 704 rating for furoin is as follows:[5]

Category Rating Description

Health 1 May cause significant irritation.

Flammability 0
Will not burn under normal fire

conditions.

Instability 0
Normally stable, even under

fire conditions.

Special No special hazards.

Physical and Chemical Properties
A summary of the key physical and chemical properties of furoin is presented in the table

below.
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Property Value Reference(s)

Chemical Formula C₁₀H₈O₄ [6][7]

Molecular Weight 192.17 g/mol [6][7]

Appearance Slightly brown solid [5][6]

Odor Odorless [3]

Melting Point 134 - 139 °C [3][6]

Boiling Point Not available [3]

Flash Point Not applicable [5]

Autoignition Temperature Not applicable [5]

Solubility

Insoluble in water. Soluble in

acetone, hot ethanol, and

ether.

[8][9]

Toxicological Information
The toxicological properties of furoin have not been fully investigated.[5][6] No quantitative

data such as LD50 (median lethal dose) or LC50 (median lethal concentration) are available.[3]

Therefore, it should be handled with the caution appropriate for a chemical with an unknown

toxicological profile.

Potential Health Effects:[5][6]

Eye Contact: May cause eye irritation.

Skin Contact: May cause skin irritation.

Ingestion: May cause irritation of the digestive tract.

Inhalation: May cause respiratory tract irritation.

Chronic Exposure: No information found.
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Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and maintain the

chemical's integrity.

Handling:[5][6]

Wash hands and any exposed skin thoroughly after handling.

Use with adequate ventilation to keep airborne concentrations low.

Minimize dust generation and accumulation.

Avoid contact with eyes, skin, and clothing.

Avoid ingestion and inhalation.

Keep container tightly closed when not in use.

Remove and wash contaminated clothing before reuse.

Storage:[5][6]

Store in a tightly closed container.

Store in a cool, dry, well-ventilated area.

Keep away from incompatible substances such as strong oxidizing agents.[5]

Some sources recommend storage at 0 - 8 °C for optimal stability.[1]

Exposure Controls and Personal Protective
Equipment
Engineering controls and personal protective equipment (PPE) are crucial for preventing

exposure.

Engineering Controls:[5]
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Facilities storing or utilizing this material should be equipped with an eyewash station and a

safety shower.

Use adequate ventilation to maintain low airborne concentrations.

Personal Protective Equipment (PPE):[5][6]

PPE Type Specifications

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.

Skin Protection

Wear appropriate protective gloves to prevent

skin exposure. The specific glove material

should be selected based on the potential for

exposure and the glove manufacturer's

compatibility data. Wear appropriate protective

clothing to prevent skin exposure.

Respiratory Protection

A respiratory protection program that meets

OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements or European Standard EN 149

must be followed whenever workplace

conditions warrant a respirator's use. A type N95

(US) respirator is recommended by some

suppliers.[8]

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid measures should be taken.
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Exposure Route First-Aid Procedure Reference(s)

Eye Contact

Flush eyes with plenty of water

for at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Get medical

aid.

[5][6]

Skin Contact

Get medical aid. Flush skin

with plenty of soap and water

for at least 15 minutes while

removing contaminated

clothing and shoes. Wash

clothing before reuse.

[5][6]

Ingestion

Never give anything by mouth

to an unconscious person. Get

medical aid. Do NOT induce

vomiting. If conscious and

alert, rinse mouth and drink 2-4

cupfuls of milk or water.

[5][6]

Inhalation

Remove from exposure and

move to fresh air immediately.

If not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid.

[5][6]

Notes to Physician: Treat symptomatically and supportively.[5]

Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures:[5][6]

Extinguishing Media: Use an agent most appropriate to extinguish the fire. Suitable agents

include water spray, dry chemical, carbon dioxide, or appropriate foam.
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Fire-Fighting Instructions: As in any fire, wear a self-contained breathing apparatus in

pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.

Hazardous Combustion Products: During a fire, irritating and highly toxic gases such as

carbon monoxide and carbon dioxide may be generated by thermal decomposition or

combustion.[5]

Accidental Release Measures:[5][6]

Personal Precautions: Use proper personal protective equipment as indicated in Section 6.

Spill/Leak Procedures: Clean up spills immediately. Sweep up the material and place it into a

suitable container for disposal. Avoid generating dusty conditions. Provide ventilation.

Stability and Reactivity
Chemical Stability: Stable under normal temperatures and pressures.[5]

Conditions to Avoid:[5]

Incompatible materials

Dust generation

Excess heat

Strong oxidants

Incompatibilities with Other Materials: Oxidizing agents.[5]

Hazardous Decomposition Products: Carbon monoxide, irritating and toxic fumes and gases,

carbon dioxide.[5]

Hazardous Polymerization: Has not been reported.[5]

Visualizations
Logical Relationship of Furoin Hazards
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Routes of Exposure Potential Health Effects
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Caption: Logical relationship of potential furoin exposure routes and health effects.

Experimental Workflow for Handling a Furoin Spill
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Furoin Spill Occurs
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Caption: General workflow for safely handling a furoin powder spill in a laboratory setting.
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Conclusion
Furoin is a valuable chemical intermediate in various research and development fields. While it

is not currently classified as a hazardous substance, it possesses the potential to cause

irritation, and its toxicological profile is not yet fully characterized. Therefore, adherence to

stringent safety protocols, including the use of appropriate personal protective equipment and

engineering controls, is imperative. This guide provides a comprehensive overview of the

available safety data and handling precautions to aid researchers, scientists, and drug

development professionals in the safe and effective use of furoin. It is essential to consult the

most recent Safety Data Sheet from the supplier before use and to integrate this information

with established institutional safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1674284#furoin-safety-data-sheet-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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